Cas no 1806049-09-1 (4-Hydroxy-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-carboxaldehyde)
4-Hydroxy-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-carboxaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 4-Hydroxy-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-carboxaldehyde
-
- Inchi: 1S/C8H3F6NO3/c9-7(10,11)6-3(2-16)4(17)1-5(15-6)18-8(12,13)14/h1-2H,(H,15,17)
- InChI Key: KPMUCQXVXMARHD-UHFFFAOYSA-N
- SMILES: FC(C1=C(C=O)C(C=C(N1)OC(F)(F)F)=O)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 445
- XLogP3: 2.1
- Topological Polar Surface Area: 55.4
4-Hydroxy-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-carboxaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029094358-1g |
4-Hydroxy-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-carboxaldehyde |
1806049-09-1 | 97% | 1g |
$1,534.70 | 2022-04-01 |
4-Hydroxy-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-carboxaldehyde Related Literature
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
Additional information on 4-Hydroxy-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-carboxaldehyde
4-Hydroxy-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-carboxaldehyde (CAS No. 1806049-09-1): A Key Intermediate in Modern Pharmaceutical Synthesis
4-Hydroxy-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-carboxaldehyde, identified by its CAS number 1806049-09-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry. This compound, characterized by its pyridine core substituted with hydroxyl, trifluoromethoxy, and trifluoromethyl groups, serves as a pivotal intermediate in the synthesis of various bioactive molecules. Its unique structural features make it particularly valuable for the development of novel therapeutic agents targeting a range of diseases.
The< strong>pyridine scaffold is a cornerstone in medicinal chemistry due to its prevalence in numerous pharmacologically active compounds. The presence of electron-withdrawing groups such as< strong>trifluoromethyl and< strong>trifluoromethoxy enhances the lipophilicity and metabolic stability of the molecule, which are critical factors in drug design. Additionally, the< strong>hydroxyl group introduces potential sites for further functionalization, allowing for the creation of diverse derivatives with tailored biological activities.
In recent years, there has been a surge in research focused on developing small-molecule inhibitors for kinases and other enzyme targets. 4-Hydroxy-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-carboxaldehyde has emerged as a valuable building block in this endeavor. Its aldehyde functionality provides a reactive site for condensation reactions, enabling the synthesis of peptidomimetics and other kinase inhibitors. For instance, studies have demonstrated its utility in constructing inhibitors targeting tyrosine kinases, which play a crucial role in cancer signaling pathways.
The< strong>trifluoromethoxy group is particularly noteworthy for its ability to modulate the electronic properties of the molecule. This substituent can enhance binding affinity to biological targets by increasing hydrophobic interactions and reducing solvation effects. Moreover, the< strong>trifluoromethyl group contributes to metabolic stability by resisting oxidative degradation, making it an attractive feature for drug candidates intended for long-term therapeutic use.
Recent advancements in computational chemistry have further highlighted the potential of< strong>4-Hydroxy-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-carboxaldehyde. Molecular modeling studies have revealed that this compound can efficiently interact with specific pockets on enzyme active sites, suggesting its suitability for designing highly selective inhibitors. These insights have guided experimental efforts to optimize synthetic routes and improve yields, thereby accelerating the development of novel therapeutics.
The pharmaceutical industry has also explored derivatives of< strong>4-Hydroxy-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-carboxaldehyde for applications beyond kinase inhibition. For example, researchers have investigated its role in developing antiviral agents, where its structural features contribute to viral protease inhibition. Additionally, its potential as a precursor for antioxidants has been examined, given the electron-donating nature of the< strong>hydroxyl group and the ability of fluorinated aromatic systems to scavenge reactive oxygen species.
Synthetic methodologies for< strong>4-Hydroxy-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-carboxaldehyde continue to evolve, reflecting the growing demand for efficient and scalable production methods. Modern approaches often leverage transition metal catalysis and green chemistry principles to minimize waste and improve sustainability. These innovations not only enhance cost-effectiveness but also align with global efforts to promote environmentally responsible manufacturing practices.
The versatility of< strong>CAS No. 1806049-09-1/< strong>4-Hydroxy-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-carboxaldehyde extends to agrochemical applications as well. Researchers have explored its use in developing novel pesticides and herbicides, where its structural motifs contribute to enhanced efficacy against target pests while maintaining low toxicity to non-target organisms. This dual benefit is particularly valuable in sustainable agriculture, where minimizing environmental impact is paramount.
In conclusion, CAS No. 1806049-09-1 / 4-Hydroxy-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-carboxaldehyde represents a cornerstone compound in modern pharmaceutical synthesis. Its unique structural features and reactivity make it an indispensable tool for drug discovery and development. As research continues to uncover new applications and synthetic strategies, this compound is poised to remain at the forefront of medicinal chemistry innovation.
1806049-09-1 (4-Hydroxy-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-carboxaldehyde) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)